Cas no 895025-26-0 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 895025-26-0
• MF: C₁₈H₁₂BrN₃O₂S
• MW: 414.27578163147
• CID: 5989365
• PubChem ID: 18572508
• Update Time: 2025-10-31

N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• 2-Furancarboxamide, N-(6-bromo-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]furan-2-carboxamide
• N-(6-bromobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• AKOS024655643
• F2515-0670
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• 895025-26-0

• Inchi： 1S/C18H12BrN3O2S/c19-13-5-6-14-16(9-13)25-18(21-14)22(11-12-3-1-7-20-10-12)17(23)15-4-2-8-24-15/h1-10H,11H2
• InChI Key： RKMGGOQBMSQVOR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC=C(Br)C=C2S1)CC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 412.98336g/mol
• Monoisotopic Mass: 412.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 569.3±60.0 °C(Predicted)
• pka: 4.43±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide

N-(6-Bromo-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylfuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 895025-26-0, known as N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring, a pyridine moiety, and a furan carboxamide group. The benzothiazole core is a well-known heterocyclic structure widely used in materials science and drug design due to its aromatic stability and versatile reactivity. The pyridine group further enhances the compound's electronic properties, making it suitable for applications in coordination chemistry and as a ligand in transition metal complexes.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. The methylfuran-2-carboxamide group in this compound contributes to its bioavailability and pharmacokinetic properties, making it a promising candidate for drug delivery systems. Moreover, the presence of a bromo substituent on the benzothiazole ring introduces additional functionality, enabling the compound to participate in various substitution reactions and serving as a potential site for further chemical modifications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the synthesis of intermediate benzothiazole derivatives followed by coupling reactions with pyridine and furan carboxamide groups. The synthesis strategy often employs advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and purity. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide has shown promise in several fields. In materials science, its heterocyclic structure makes it an excellent candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. The compound's ability to absorb and emit light across a wide spectrum makes it ideal for these applications. Additionally, its electronic properties have been leveraged in the development of sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds.

In the pharmaceutical industry, this compound has been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression. Furthermore, its carboxamide group facilitates interactions with cellular proteins, enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, paving the way for rational drug design strategies. Moreover, machine learning algorithms are being employed to predict the compound's pharmacokinetic properties and optimize its bioavailability for clinical applications.

Looking ahead, the development of novel derivatives of N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-y)methylfuran-2-carboxamide holds great promise for expanding its utility across diverse fields. Researchers are actively exploring modifications to enhance its solubility, stability, and bioavailability while maintaining or improving its therapeutic efficacy. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into practical applications.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-y)methylfuran carboxamide represents a cutting-edge molecule with multifaceted applications spanning materials science and pharmaceuticals. Its unique structure and functional groups make it an invaluable tool for advancing research across these disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.